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Compound of Interest

Compound Name: 5'-Fluoroindirubinoxime

Cat. No.: B1662627 Get Quote

Technical Support Center: 5'-
Fluoroindirubinoxime in Cell Culture
Welcome to the technical support center for 5'-Fluoroindirubinoxime (5'-FIO). This resource

is designed for researchers, scientists, and drug development professionals to troubleshoot

potential issues and answer frequently asked questions related to the use of 5'-FIO in cell

culture experiments.

Frequently Asked Questions (FAQs)
Q1: What is 5'-Fluoroindirubinoxime (5'-FIO)?

5'-Fluoroindirubinoxime is a potent inhibitor of FMS-like tyrosine kinase 3 (FLT3), with an

IC50 of 15 nM.[1] It is an indirubin derivative and is also known to inhibit Glycogen Synthase

Kinase 3β (GSK-3β).[2][3][4] Its chemical formula is C16H10FN3O2 and it has a molecular

weight of 295.27 g/mol .[5]

Q2: What are the common challenges when working with 5'-FIO in cell culture?

The primary challenge when using 5'-FIO in cell culture is its low solubility in aqueous

solutions.[6][7] This can lead to precipitation of the compound in the culture medium, which

may be mistaken for microbial contamination. Additionally, as with any cell culture experiment,

maintaining sterility and preventing common biological contaminations are crucial.
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Q3: How should I prepare and store 5'-FIO stock solutions?

Due to its poor water solubility, 5'-FIO should be dissolved in an organic solvent such as

Dimethyl Sulfoxide (DMSO) to prepare a concentrated stock solution.[7] It is recommended to

store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw

cycles.[7] Before use, thaw the aliquot and dilute it to the final working concentration in your

pre-warmed cell culture medium.

Q4: Can 5'-FIO cause chemical contamination in my cell culture?

Yes, if not properly dissolved or if the final concentration exceeds its solubility limit in the culture

medium, 5'-FIO can precipitate. These precipitates can appear as small particles or crystals

under the microscope and may be confused with bacterial or yeast contamination. This is a

form of chemical contamination.[8][9]

Troubleshooting Guides
Issue 1: Suspected Microbial Contamination After
Adding 5'-FIO
Symptoms:

Cloudy or turbid culture medium.[9][10]

Sudden drop in pH (medium turns yellow).[9][11]

Visible particles or debris under the microscope.[12]

Troubleshooting Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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